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Compound of Interest

Compound Name: Dimetholizine

CAS No.: 7008-00-6

Cat. No.: B1606854

Get Quote

Executive Summary & Mechanism of Action
Dimetholizine is traditionally categorized as a histamine H1 antagonist. However, seminal

work in computational target prediction (Keiser et al., Nature 2009) revealed it possesses

significant off-target affinity for Dopamine D2 and Serotonin 5-HT1A receptors, as well as high

potency at

-adrenergic receptors (

nM).

This unique profile makes Dimetholizine a valuable "dirty drug" tool for studying the

intersection of histaminergic sedation and serotonergic/dopaminergic anxiolysis. Unlike

selective SSRIs, Dimetholizine modulates anxiety through a multi-receptor matrix, mimicking

the complex profiles of atypical antipsychotics but with a distinct chemical scaffold.

Mechanistic Pathway Diagram
The following diagram illustrates the dual-pathway mechanism where "Off-Target" effects drive

the anxiolytic phenotype, while "On-Target" effects contribute to potential confounds (sedation).
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Caption: Dimetholizine polypharmacology network. Green pathways represent the desired

anxiolytic mechanism; red/yellow pathways indicate physiological confounds.

Chemical Properties & Formulation
Successful behavioral studies require precise formulation to avoid vehicle-induced stress.

Parameter Specification Notes

CAS Number 7008-00-6
Verify batch purity >98% via

HPLC.

Molecular Weight ~390.5 g/mol
Calculation basis for molar

doses.

Solubility Lipophilic
Poorly soluble in pure

water/saline.

Vehicle
5% DMSO + 5% Tween-80 +

90% Saline

Preferred. Sonicate at 37°C for

10 mins.

Alt. Vehicle
2-Hydroxypropyl-

-cyclodextrin (20% w/v)

Use if DMSO is

contraindicated for specific

assay.

Stability 4 hours at RT
Prepare fresh daily. Protect

from light.
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Recommended Dosage Protocols
Due to the potent

-adrenergic affinity (

nM), Dimetholizine exhibits a "U-shaped" therapeutic window. Doses that are too high will
cause hypotension and sedation, masking anxiolytic effects.

Rodent Dose-Response Strategy
Route: Intraperitoneal (i.p.) or Per Os (p.o.) Pretreatment Time: 30–45 minutes prior to testing (

estimated).

Species
Dose Low
(mg/kg)

Dose Mid
(mg/kg)

Dose High
(mg/kg)

Rationale

Mouse

(C57BL/6)
1.0 3.0 10.0

< 1 mg/kg

targets

; >10 mg/kg risks

H1-mediated

sedation.

Rat (Sprague-

Dawley)
0.5 2.5 5.0

Rats are more

sensitive to

dopaminergic

modulation;

lower ceiling

required.

Critical Control: You must run an Open Field Test (OFT) parallel to anxiety assays. If the total

distance traveled decreases by >30% vs. vehicle, the "anxiolytic" effect is likely a false positive

caused by sedation (H1 blockade).
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Experimental Workflow: Elevated Plus Maze (EPM)
The EPM is the gold standard for validating the 5-HT1A/D2 anxiolytic component of

Dimetholizine.

Step-by-Step Protocol
Acclimatization:

Move animals to the testing room 60 minutes prior to the experiment.

Lighting: Dim red light (~15-20 lux) to encourage exploration.

Drug Administration:

Weigh animal.

Inject Vehicle or Dimetholizine (1, 3, or 10 mg/kg i.p.).

Return to home cage for 30 minutes.

Testing:

Place animal in the center zone facing an open arm.

Record behavior for 5 minutes via overhead tracking (e.g., EthoVision, AnyMaze).

Scoring Parameters:

Primary Endpoint: % Time in Open Arms (Anxiolysis indicator).

Secondary Endpoint: % Entries into Open Arms.

Exclusion Criteria: Animal falls off maze or freezes for >50% of time (indicates excessive

sedation).

Cleaning:

Clean maze with 70% ethanol between subjects to remove olfactory cues.
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Expected Data Profile
Metric Vehicle

Dimetholizine
(3 mg/kg)

Dimetholizine
(30 mg/kg)

Interpretation

% Open Arm

Time
20% ± 5% 45% ± 8% 10% ± 5%

Anxiolytic effect

at mid-dose; lost

at high dose due

to sedation.

Total Entries 15 ± 3 14 ± 4 5 ± 2

High dose

suppresses

locomotion

(Sedation/H1

effect).

Scientific Validation & Troubleshooting
Why Dimetholizine? (The "Dirty Drug" Advantage)
Researchers often use Buspirone (selective 5-HT1A partial agonist) as a control. However,

clinical anxiety often involves multiple pathways. Dimetholizine provides a systems-level

perturbation:

antagonism: Dampens noradrenergic arousal (similar to Prazosin).

5-HT1A/D2 binding: Modulates emotional processing (similar to Buspirone/Atypicals).

Troubleshooting Guide
Issue: Animals are immobile in the EPM closed arms.

Cause: Dose too high; H1-mediated sedation or

-mediated hypotension.

Fix: Reduce dose to 0.5 mg/kg or switch to p.o. administration (slower absorption, lower

).
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Issue: High variability in data.

Cause: Inconsistent lighting or noise stress.

Fix: Dimetholizine's effects are subtle compared to Benzodiazepines; strict environmental

control is mandatory.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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